Cas no 1111104-86-9 (3-(2-Aminopyrimidin-5-yl)-4-methoxybenzaldehyde)

3-(2-Aminopyrimidin-5-yl)-4-methoxybenzaldehyde structure
1111104-86-9 structure
Product Name:3-(2-Aminopyrimidin-5-yl)-4-methoxybenzaldehyde
CAS No:1111104-86-9
MF:C12H11N3O2
MW:229.234642267227
CID:2122419
Update Time:2023-08-04

3-(2-Aminopyrimidin-5-yl)-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(2-aminopyrimidin-5-yl)-4-methoxybenzaldehyde
    • 3-(2-Aminopyrimidin-5-yl)-4-methoxybenzaldehyde
    • Inchi: 1S/C12H11N3O2/c1-17-11-3-2-8(7-16)4-10(11)9-5-14-12(13)15-6-9/h2-7H,1H3,(H2,13,14,15)
    • InChI Key: HSKINIFZSHNGAW-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C=O)=CC=1C1=CN=C(N)N=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Topological Polar Surface Area: 78.1
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